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Compound of Interest

Compound Name: TMX-4113

Cat. No.: B15542877

Despite a comprehensive search of scientific literature and public databases, there is currently
no available information on a molecule designated "TMX-4113" in the context of targeted
protein degradation.

This absence of public data means that a technical guide detailing its role, quantitative data,
experimental protocols, and signaling pathways cannot be constructed at this time. The
requested information does not appear to exist in the public domain.

It is possible that "TMX-4113" is an internal research compound that has not yet been publicly
disclosed, a very recent discovery that has not been published, or a potential misidentification.

While information on the specific molecule "TMX-4113" is not available, the broader field of
targeted protein degradation is a rapidly advancing area of research. This field focuses on the
use of small molecules to hijack the cell's natural protein disposal systems to eliminate
disease-causing proteins. Key technologies in this area include:

» Proteolysis-Targeting Chimeras (PROTACS): These are heterobifunctional molecules that
bring a target protein and an E3 ubiquitin ligase into close proximity, leading to the
ubiquitination and subsequent degradation of the target protein by the proteasome.[1][2][3]

e Molecular Glues: These are small molecules that induce a novel interaction between a target
protein and an E3 ligase, also resulting in the degradation of the target protein.[1]
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Research in targeted protein degradation holds significant promise for addressing diseases
that have been difficult to treat with traditional inhibitors, including various forms of cancer and
neurodegenerative disorders.[1][4] The development of new degrader molecules is a highly
active area of investigation within the pharmaceutical and biotechnology industries.

We recommend monitoring scientific publications and clinical trial registries for any future
disclosures related to "TMX-4113." Should information on this molecule become publicly
available, a detailed technical guide could be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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